molecular formula C18H14Cl2N2O2S B286318 4-[(2,4-dichlorobenzyl)sulfanyl]-5-methoxy-2-phenyl-3(2H)-pyridazinone

4-[(2,4-dichlorobenzyl)sulfanyl]-5-methoxy-2-phenyl-3(2H)-pyridazinone

Cat. No. B286318
M. Wt: 393.3 g/mol
InChI Key: FEJFCMNMVCCEMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(2,4-dichlorobenzyl)sulfanyl]-5-methoxy-2-phenyl-3(2H)-pyridazinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DCPM and has been synthesized through various methods. In

Mechanism of Action

The mechanism of action of DCPM is not fully understood. It has been suggested that DCPM may exert its anticancer effects by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication. DCPM may also induce apoptosis in cancer cells by activating the caspase pathway. In addition, DCPM may reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
DCPM has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and lipid peroxidation in animal models of oxidative stress. DCPM has also been shown to reduce the levels of pro-inflammatory cytokines in animal models of inflammatory diseases. In addition, DCPM has been found to induce apoptosis in cancer cells and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

DCPM has several advantages for lab experiments. It is stable under various conditions and can be easily synthesized in high yields. DCPM is also relatively inexpensive compared to other anticancer agents. However, DCPM has some limitations. It has poor solubility in water, which may limit its use in some experiments. In addition, the mechanism of action of DCPM is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on DCPM. One area of research is to further elucidate the mechanism of action of DCPM. This may lead to the development of more effective anticancer agents. Another area of research is to explore the potential use of DCPM as a radioprotective agent. DCPM may also have potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Further research is needed to fully explore the potential therapeutic applications of DCPM.
Conclusion:
DCPM is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized through various methods and has been extensively studied for its anticancer, anti-inflammatory, and antioxidant properties. DCPM has several advantages for lab experiments, but also has some limitations. Future research on DCPM may lead to the development of more effective anticancer agents and potential applications in the treatment of other diseases.

Synthesis Methods

DCPM has been synthesized through various methods, including the reaction of 2,4-dichlorobenzyl chloride and 2-amino-5-methoxypyridine followed by the reaction with thiourea. Another method involves the reaction of 2,4-dichlorobenzyl isothiocyanate with 2-amino-5-methoxypyridine. These methods have been optimized to produce high yields of DCPM.

Scientific Research Applications

DCPM has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. DCPM has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. It has also been found to reduce inflammation in animal models of inflammatory diseases. In addition, DCPM has been studied for its potential use as a radioprotective agent.

properties

Molecular Formula

C18H14Cl2N2O2S

Molecular Weight

393.3 g/mol

IUPAC Name

4-[(2,4-dichlorophenyl)methylsulfanyl]-5-methoxy-2-phenylpyridazin-3-one

InChI

InChI=1S/C18H14Cl2N2O2S/c1-24-16-10-21-22(14-5-3-2-4-6-14)18(23)17(16)25-11-12-7-8-13(19)9-15(12)20/h2-10H,11H2,1H3

InChI Key

FEJFCMNMVCCEMO-UHFFFAOYSA-N

SMILES

COC1=C(C(=O)N(N=C1)C2=CC=CC=C2)SCC3=C(C=C(C=C3)Cl)Cl

Canonical SMILES

COC1=C(C(=O)N(N=C1)C2=CC=CC=C2)SCC3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.